Cas no 2503209-30-9 (1-Tert-butyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride)

• Product Name: 1-Tert-butyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride
• CAS No: 2503209-30-9
• MF: C₁₆H₂₄ClNO₃
• MW: 313.819664001465
• CID: 5656514
• PubChem ID: 165877361
• Update Time: 2025-06-08

1-Tert-butyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2503209-30-9
• 1-tert-butyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride
• EN300-27193480
• 1-Tert-butyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride

• Inchi： 1S/C16H23NO3.ClH/c1-16(2,3)17-9-13(14(10-17)15(18)19)11-5-7-12(20-4)8-6-11;/h5-8,13-14H,9-10H2,1-4H3,(H,18,19);1H
• InChI Key： FDWBCCWWVGKVHG-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CN(C(C)(C)C)CC1C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 313.1444713g/mol
• Monoisotopic Mass: 313.1444713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on 1-Tert-butyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride

Comprehensive Overview of 1-Tert-butyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 2503209-30-9)

The compound 1-Tert-butyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 2503209-30-9) is a chemically synthesized derivative of pyrrolidine, featuring a tert-butyl group and a 4-methoxyphenyl substituent. This molecule has garnered significant attention in pharmaceutical and organic chemistry research due to its unique structural properties and potential applications. The presence of both a carboxylic acid and a hydrochloride salt in its structure enhances its solubility and reactivity, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for pyrrolidine derivatives has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in compounds like 1-Tert-butyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride due to their potential role as building blocks for central nervous system (CNS) therapeutics. The 4-methoxyphenyl moiety, for instance, is often associated with improved pharmacokinetic properties, such as enhanced blood-brain barrier permeability, a critical factor in CNS drug design.

The synthesis of 1-Tert-butyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride typically involves multi-step organic reactions, including alkylation, cyclization, and salt formation. These processes are optimized to achieve high yields and purity, which are essential for its use in preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards.

One of the most searched questions related to this compound is: "What are the applications of 1-Tert-butyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride in drug discovery?" The answer lies in its role as a scaffold molecule for designing novel therapeutics. Its structural features allow for modifications that can target specific biological pathways, such as G-protein-coupled receptors (GPCRs) or enzyme inhibitors. This adaptability makes it a focal point in the development of treatments for conditions like neurodegenerative diseases and chronic pain.

Another trending topic in the scientific community is the green chemistry approach to synthesizing such compounds. Researchers are exploring eco-friendly solvents and catalysts to produce 1-Tert-butyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride with minimal environmental impact. This aligns with the growing emphasis on sustainable pharmaceutical manufacturing, a key concern for both academia and industry.

From a commercial perspective, the global market for pharmaceutical intermediates is expanding rapidly, with 1-Tert-butyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride being no exception. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of contract research organizations (CROs) and biotech startups. Its CAS No. 2503209-30-9 serves as a unique identifier, facilitating procurement and regulatory compliance.

In summary, 1-Tert-butyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 2503209-30-9) represents a promising candidate in the realm of medicinal chemistry. Its structural complexity, coupled with its potential applications in CNS drug development and sustainable synthesis, positions it as a compound of significant interest. As research progresses, its role in addressing unmet medical needs is likely to grow, making it a subject of ongoing exploration and innovation.